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Compound of Interest

Compound Name: Englerin-A

Cat. No.: B16139713

Get Quote

For Researchers, Scientists, and Drug Development Professionals

(-)-Englerin A, a guaiane sesquiterpene isolated from the bark of Phyllanthus engleri, has

emerged as a prominent target in synthetic chemistry due to its potent and selective cytotoxic

activity against renal cancer cell lines. Its complex tricyclic architecture, featuring a 5-7-5 fused

ring system with a characteristic oxygen bridge, presents a significant synthetic challenge. This

document provides a detailed overview of several key total synthesis strategies, summarizing

quantitative data, outlining detailed experimental protocols for pivotal reactions, and illustrating

the logical connections within each synthetic approach.

Comparative Summary of Key Total Synthesis
Strategies
The following table summarizes the quantitative data from several prominent total syntheses of

(-)-Englerin A, offering a clear comparison of their efficiencies.
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Principal
Investigator(s)

Key Strategy
Starting
Material(s)

Number of
Steps
(Longest
Linear
Sequence)

Overall Yield
(%)

Chain, et al.

(2011)

Michael Addition

/ SmI₂-mediated

Reductive

Cyclization

3-furanone

derivative & 5-

methylcyclopente

necarboxaldehyd

e

8 20

Metz, et al.

(2013)

Ring-Closing

Metathesis

(RCM)

(-)-Photocitral A 12 16

Ma, et al. (2010)
Gold-catalyzed

Domino Reaction
(R)-Citronellal 15 8.1

Christmann, et

al. (2009)

Ring-Closing

Metathesis

(RCM)

(+)-

Nepetalactone
15 10.9

Echavarren, et

al. (2010)

Gold-catalyzed

Domino Reaction
Geraniol 18 7

Theodorakis, et

al. (2010)

Rh-catalyzed

[4+3]

Cycloaddition /

Aldol

Condensation

Furan & Chiral

Diazoester

15 (formal

synthesis)
5

Nicolaou, et al.

(2010)

[5+2]

Cycloaddition

Cyclohexenone

derivative
17 (racemic) 2.9

Retrosynthetic Analysis and Key Strategies
The diverse strategies employed to construct the core of (-)-Englerin A highlight the creativity

and power of modern synthetic organic chemistry. Below are detailed explorations of some of

the most notable approaches.
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The Chain Strategy: A Convergent Approach
The synthesis developed by the Chain group is one of the most efficient to date, characterized

by a convergent and concise route.[1][2][3] The key steps involve a diastereoselective Michael

addition to assemble the carbon framework, followed by a samarium(II) iodide-mediated

reductive cyclization to form the tricyclic core.
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Caption: Retrosynthesis of (-)-Englerin A via the Chain strategy.

To a solution of the acyclic aldehyde precursor (1.0 eq) in dry THF (0.02 M) at room

temperature under an argon atmosphere is added a solution of samarium(II) iodide (SmI₂, 2.5

eq) in THF (0.1 M) dropwise over 10 minutes. The characteristic deep blue color of the SmI₂

solution disappears upon reaction. The reaction mixture is stirred for 1 hour, after which it is

quenched by the addition of a saturated aqueous solution of potassium carbonate. The

aqueous layer is extracted with ethyl acetate (3 x 20 mL). The combined organic layers are
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washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated under

reduced pressure. The crude product is purified by flash column chromatography on silica gel

to afford the tricyclic alcohol.

The Metz Strategy: Ring-Closing Metathesis
The Metz group utilized a ring-closing metathesis (RCM) approach to construct the seven-

membered ring of the guaiane core.[4] This strategy leverages the power of olefin metathesis

to efficiently form carbocycles.
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Caption: Retrosynthesis of (-)-Englerin A via the Metz strategy.

To a solution of the diene precursor (1.0 eq) in degassed dichloromethane (0.01 M) under an

argon atmosphere is added Grubbs' second-generation catalyst (0.05 eq). The reaction mixture

is heated to reflux for 4 hours. After cooling to room temperature, the solvent is removed under
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reduced pressure. The residue is purified by flash column chromatography on silica gel to yield

the hydroazulene product.

The Ma and Echavarren Strategies: Gold-Catalyzed
Domino Reactions
Both the Ma and Echavarren groups developed elegant syntheses centered around a gold-

catalyzed domino reaction to construct the oxatricyclic core of (-)-Englerin A.[4] This powerful

transformation rapidly builds molecular complexity from a linear precursor.
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Caption: Retrosynthesis of (-)-Englerin A via Gold-Catalysis.

To a solution of the enyne precursor (1.0 eq) in dichloromethane (0.05 M) at 0 °C is added a

solution of Ph₃PAuCl (0.05 eq) and AgSbF₆ (0.05 eq) in dichloromethane. The reaction mixture

is stirred at this temperature for 30 minutes and then allowed to warm to room temperature and
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stirred for an additional 2 hours. The reaction is quenched by the addition of a saturated

aqueous solution of sodium bicarbonate. The organic layer is separated, and the aqueous layer

is extracted with dichloromethane. The combined organic layers are dried over anhydrous

sodium sulfate, filtered, and concentrated. The crude product is purified by flash

chromatography to give the oxatricyclic core.

The Nicolaou Strategy: [5+2] Cycloaddition
The Nicolaou group's approach features a [5+2] cycloaddition reaction to construct the seven-

membered ring and the ether linkage simultaneously.[5][6] This cycloaddition strategy provides

a rapid entry into the core structure of the englerins.
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Caption: Retrosynthesis of (-)-Englerin A via the Nicolaou strategy.

A solution of the pyrone precursor (1.0 eq) in dry toluene (0.1 M) is heated to 110 °C. To this

solution is added the alkene (2.0 eq) and the reaction is stirred at this temperature for 24 hours
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in a sealed tube. After cooling, the solvent is removed under reduced pressure, and the residue

is purified by column chromatography on silica gel to afford the bicyclo[3.2.1]octane product.

The Theodorakis Strategy: Rh-catalyzed [4+3]
Cycloaddition
The formal synthesis by the Theodorakis group employs a Rh(II)-catalyzed [4+3] cycloaddition

between a furan and a chiral diazoester to construct the BC ring system.[7] Subsequent

intramolecular aldol condensation forms the A ring.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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